Cas no 31297-64-0 (b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate])
31297-64-0 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
CAS No:31297-64-0
MF:C14H19NO11S2
MW:441.430762529373
CID:308294
Update Time:2024-03-01
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
- Glucomatronalin
- β-D-Glucopyranose, 1-thio-, 1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
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- Inchi: 1S/C14H19NO11S2/c16-5-9-11(19)12(20)13(21)14(25-9)27-10(15-26-28(22,23)24)4-6-1-2-7(17)8(18)3-6/h1-3,9,11-14,16-21H,4-5H2,(H,22,23,24)/b15-10+
- InChI Key: IRWRWWWOVJHRSA-XNTDXEJSSA-N
- SMILES: OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CC2C=C(O)C(O)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- XLogP3: -2.208
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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